7-(Bromomethyl)tridecane
Description
7-(Bromomethyl)tridecane is a brominated alkane derivative with the molecular formula C₁₄H₂₉Br. Its structure consists of a tridecane backbone (13-carbon chain) with a bromomethyl (-CH₂Br) substituent at the 7th carbon position. This compound is part of the broader class of bromoalkanes, which are characterized by their reactivity due to the polar C-Br bond. Bromomethyl groups are frequently utilized in organic synthesis as alkylating agents or intermediates in the preparation of pharmaceuticals, agrochemicals, and polymers.
Properties
Molecular Formula |
C14H29Br |
|---|---|
Molecular Weight |
277.28 g/mol |
IUPAC Name |
7-(bromomethyl)tridecane |
InChI |
InChI=1S/C14H29Br/c1-3-5-7-9-11-14(13-15)12-10-8-6-4-2/h14H,3-13H2,1-2H3 |
InChI Key |
DFOPVPQVGPWKOP-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCC(CCCCCC)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
The following sections compare 7-(Bromomethyl)tridecane with structurally or functionally related brominated compounds. Key parameters include molecular structure , reactivity , applications , and safety profiles .
Structural Analogs
Structural Insights :
- Chain Length : 7-(Bromomethyl)tridecane’s long carbon chain may confer higher hydrophobicity compared to shorter analogs like 1-Bromoundecane .
- Substituent Position : Bromine at the 7th carbon (mid-chain) may reduce steric hindrance in substitution reactions compared to terminal bromoalkanes .
- Aromatic vs. Aliphatic : Unlike 4-(Bromomethyl)benzaldehyde, 7-(Bromomethyl)tridecane lacks aromaticity, which impacts its electronic properties and reaction pathways .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
